Cas no 2309612-91-5 (N-[2-methyl-2-(thiophen-3-yl)propyl]-2-(naphthalen-1-yl)acetamide)

• Product Name: N-[2-methyl-2-(thiophen-3-yl)propyl]-2-(naphthalen-1-yl)acetamide
• CAS No: 2309612-91-5
• MF: C₂₀H₂₁NOS
• MW: 323.451843976974
• CID: 5356483
• Update Time: 2025-11-01

N-[2-methyl-2-(thiophen-3-yl)propyl]-2-(naphthalen-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methyl-2-(thiophen-3-yl)propyl)-2-(naphthalen-1-yl)acetamide
• N-[2-methyl-2-(thiophen-3-yl)propyl]-2-(naphthalen-1-yl)acetamide
• N-(2-methyl-2-thiophen-3-ylpropyl)-2-naphthalen-1-ylacetamide

• Inchi： 1S/C20H21NOS/c1-20(2,17-10-11-23-13-17)14-21-19(22)12-16-8-5-7-15-6-3-4-9-18(15)16/h3-11,13H,12,14H2,1-2H3,(H,21,22)
• InChI Key： NYFMKKHGASMDGY-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(C)(C)CNC(CC1=CC=CC2C=CC=CC1=2)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 408
• XLogP3: 4.9
• Topological Polar Surface Area: 57.3

Additional information on N-[2-methyl-2-(thiophen-3-yl)propyl]-2-(naphthalen-1-yl)acetamide

Introduction to N-[2-methyl-2-(thiophen-3-yl)propyl]-2-(naphthalen-1-yl)acetamide (CAS No. 2309612-91-5)

N-[2-methyl-2-(thiophen-3-yl)propyl]-2-(naphthalen-1-yl)acetamide, identified by its CAS number 2309612-91-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by the presence of aromatic and heterocyclic moieties, which are known for their diverse biological activities and potential therapeutic applications.

The molecular structure of N-[2-methyl-2-(thiophen-3-yl)propyl]-2-(naphthalen-1-yl)acetamide consists of a thiophene ring, a naphthalene ring, and an amide functional group, all connected through an acetyl moiety. The presence of these functional groups not only contributes to the compound's unique chemical properties but also opens up numerous possibilities for its use in drug design and development. The thiophene ring, in particular, is a well-known scaffold in medicinal chemistry due to its ability to interact with biological targets in a variety of ways.

In recent years, there has been a surge in research focused on the development of novel therapeutics targeting neurological disorders, infectious diseases, and chronic conditions. Compounds like N-[2-methyl-2-(thiophen-3-yl)propyl]-2-(naphthalen-1-yl)acetamide are being explored for their potential to modulate biological pathways associated with these diseases. For instance, the aromatic rings in this compound can serve as binding sites for enzymes and receptors, while the amide group can participate in hydrogen bonding interactions, enhancing binding affinity and selectivity.

The synthesis of N-[2-methyl-2-(thiophen-3-yl)propyl]-2-(naphthalen-1-yl)acetamide involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps in the synthesis include the formation of the thiophene-thiiranium intermediate, followed by ring-opening reactions and subsequent functionalization to introduce the naphthalene and amide moieties. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve regioselective modifications, which are crucial for obtaining the desired product structure.

The pharmacological properties of N-[2-methyl-2-(thiophen-3-yl)propyl]-2-(naphthalen-1-yl)acetamide have been studied extensively in vitro and in vivo. Preclinical studies have shown that this compound exhibits promising activity against various biological targets, including enzymes involved in inflammation and pain signaling. The thiophene ring has been found to interact with certain protein targets, leading to modulatory effects that could be exploited for therapeutic purposes. Additionally, the naphthalene moiety contributes to the compound's solubility and bioavailability, which are critical factors for drug efficacy.

In the context of drug discovery, N-[2-methyl-2-(thiophen-3-yl)propyl]-2-(naphthalen-1-yl)acetamide serves as a valuable building block for designing more complex molecules with enhanced pharmacological profiles. By modifying its core structure or appending different functional groups, researchers can generate libraries of derivatives with tailored properties. This approach has been successful in identifying lead compounds that undergo further optimization to improve potency, selectivity, and pharmacokinetic characteristics.

The role of computational chemistry and molecular modeling has been instrumental in understanding the interactions between N-[2-methyl-2-(thiophen-3-y l)propyl]-2-(naphthalen -1 -y l)acetamide and biological targets. These tools allow researchers to predict binding affinities, identify key interaction sites, and optimize molecular structures before conducting expensive experimental trials. The integration of computational methods with traditional synthetic approaches has accelerated the drug discovery process significantly.

The future prospects for N-[ 2 -m eth yl - 2 - ( thi ophen - 3 - y l ) prop y l ] - [ 2 - ( n aph tha len - 1 - y l ) ac eta m ide ] (CAS No. 2309612 -91 -5 ) are promising as ongoing research continues to uncover new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield innovative derivatives with improved clinical outcomes. Additionally, advancements in synthetic methodologies will enable the production of these compounds on a larger scale, making them more accessible for further development.